N-(2,3,4-trifluorophenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2,3,4-trifluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H8F3NO2/c16-9-5-6-10(14(18)13(9)17)19-15(20)12-7-8-3-1-2-4-11(8)21-12/h1-7H,(H,19,20)
• InChI Key: BJQDEXOCJPFEEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C15H8F3NO2
• Molecular Weight: 291.22 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzofuran ring, followed by the introduction of the trifluorophenyl group and the carboxamide group. The exact synthetic route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzofuran ring, the trifluorophenyl group, and the carboxamide group. The presence of the fluorine atoms would likely result in a high degree of electron negativity, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the benzofuran ring, the trifluorophenyl group, and the carboxamide group. The high electronegativity of the fluorine atoms could make the compound more reactive.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could increase its stability and decrease its reactivity. The carboxamide group could also influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing fluorine atoms can sometimes be hazardous due to the high reactivity of fluorine. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could focus on exploring its potential uses, such as in the development of new pharmaceuticals or materials. Further studies could also investigate its physical and chemical properties in more detail.